Cas no 2097945-29-2 (1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine)

• Product Name: 1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine
• CAS No: 2097945-29-2
• MF: C₁₃H₁₃N₃S
• MW: 243.327420949936
• CID: 5046258
• Update Time: 2025-05-24

1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 1-(prop-2-yn-1-yl)-3-(thiophen-3-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine
• 1-prop-2-ynyl-3-thiophen-3-yl-4,5,6,7-tetrahydropyrazolo[4,3-c]pyridine
• 1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine

• Inchi： 1S/C13H13N3S/c1-2-6-16-12-3-5-14-8-11(12)13(15-16)10-4-7-17-9-10/h1,4,7,9,14H,3,5-6,8H2
• InChI Key： UWJRPQMKKHOYKZ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C2CNCCC=2N(CC#C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 1.2
• Topological Polar Surface Area: 58.1

Additional information on 1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine

Comprehensive Analysis of 1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine (CAS No. 2097945-29-2)

The compound 1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine (CAS No. 2097945-29-2) is a highly specialized heterocyclic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and material science. This pyrazolo[4,3-c]pyridine derivative combines a thiophene ring and a prop-2-yn-1-yl group, making it a versatile scaffold for drug discovery and other advanced research applications.

One of the most frequently searched questions about this compound revolves around its synthetic pathways and reactivity. Researchers often inquire about the optimal conditions for its preparation, given the complexity of its tetrahydro-1H-pyrazolo[4,3-c]pyridine core. Recent studies suggest that this compound can be synthesized via multi-step reactions involving cyclization and functional group transformations, with yields varying depending on the choice of catalysts and solvents. The presence of the thiophen-3-yl moiety introduces additional challenges due to its potential for side reactions, which necessitates careful optimization of reaction parameters.

Another hot topic in discussions about CAS No. 2097945-29-2 is its potential role in pharmaceutical research. The pyrazolo[4,3-c]pyridine scaffold is known for its bioactivity, particularly in modulating enzyme functions and receptor interactions. The prop-2-yn-1-yl group, with its terminal alkyne functionality, offers opportunities for further derivatization via click chemistry, a technique widely used in drug development. This has led to increased interest in the compound as a building block for targeted therapies and bioconjugation strategies.

From a material science perspective, the thiophene ring in this compound contributes to its potential utility in organic electronics. Thiophene-containing compounds are often explored for their semiconducting properties, and the integration of this moiety into the pyrazolo[4,3-c]pyridine framework could open new avenues for designing functional materials. Researchers are particularly interested in how the compound's electronic properties might be tuned for applications in OLEDs or sensors.

The physicochemical properties of 1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine are also a subject of ongoing investigation. Its solubility profile, stability under various conditions, and spectroscopic characteristics are critical for both research and potential industrial applications. Recent computational studies have attempted to predict these properties using molecular modeling techniques, which could accelerate its adoption in various fields.

As the scientific community continues to explore the potential of CAS No. 2097945-29-2, questions about its scale-up production and commercial availability have become more prevalent. While the compound is currently primarily used in research settings, its unique structural features suggest that it could find broader applications if efficient synthetic routes are developed. The growing demand for heterocyclic compounds in drug discovery and materials science further underscores the importance of this molecule.

In conclusion, 1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine represents a fascinating case study in modern chemical research. Its combination of a pyrazolo[4,3-c]pyridine core with thiophene and alkyne functionalities makes it a valuable target for both academic investigations and practical applications. As research progresses, we can expect to see more innovative uses for this compound emerge across multiple scientific disciplines.